Cas no 1270416-63-1 (2-(5-fluoro-2-nitrophenyl)azetidine)

• Product Name: 2-(5-fluoro-2-nitrophenyl)azetidine
• CAS No: 1270416-63-1
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6500926
• PubChem ID: 55270168
• Update Time: 2025-11-02

2-(5-fluoro-2-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-nitrophenyl)azetidine
• EN300-1835825
• AKOS006319007
• 1270416-63-1

• Inchi： 1S/C9H9FN2O2/c10-6-1-2-9(12(13)14)7(5-6)8-3-4-11-8/h1-2,5,8,11H,3-4H2
• InChI Key： FBUOABSRONWJSS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(5-fluoro-2-nitrophenyl)azetidine

Comprehensive Overview of 2-(5-fluoro-2-nitrophenyl)azetidine (CAS No. 1270416-63-1): Properties, Applications, and Research Insights

2-(5-fluoro-2-nitrophenyl)azetidine (CAS No. 1270416-63-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorinated aromatic ring with a nitro group and an azetidine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 2-(5-fluoro-2-nitrophenyl)azetidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorine incorporation is a key strategy to optimize drug performance. The compound’s CAS No. 1270416-63-1 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, the azetidine ring in 2-(5-fluoro-2-nitrophenyl)azetidine offers conformational rigidity, which is valuable for designing small-molecule inhibitors. Its nitrophenyl group further enables diverse functionalization, making it a candidate for catalysis and photochemical applications. These attributes have sparked discussions in forums and publications about its role in green chemistry and sustainable synthesis.

The compound’s thermal and chemical stability has also been explored for high-performance materials, such as polymeric coatings and electronic substrates. With the rise of AI-driven drug discovery, computational studies on 1270416-63-1 have increased, focusing on molecular docking and QSAR modeling. These efforts aim to predict its interactions with biological targets, addressing common search queries like “azetidine derivatives in drug design” or “fluoro-nitrophenyl compounds applications.”

Quality control and scalability are critical for 2-(5-fluoro-2-nitrophenyl)azetidine production. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a topic frequently queried by industrial researchers. Additionally, its compatibility with continuous flow chemistry has been investigated to meet the demand for cost-effective synthesis—a hotspot in modern process chemistry.

In summary, 2-(5-fluoro-2-nitrophenyl)azetidine (CAS No. 1270416-63-1) exemplifies the intersection of structural innovation and practical utility. Its multidisciplinary applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing challenges like drug resistance and material degradation, aligning with global sustainability goals.